Cas no 80173-68-8 (3-Isoxazolecarbonylchloride, 5-(chloromethyl)-)

3-Isoxazolecarbonylchloride, 5-(chloromethyl)- structure
80173-68-8 structure
Product Name:3-Isoxazolecarbonylchloride, 5-(chloromethyl)-
CAS No:80173-68-8
MF:C5H3Cl2NO2
MW:179.988819360733
CID:707627
PubChem ID:13001899
Update Time:2025-04-19

3-Isoxazolecarbonylchloride, 5-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarbonylchloride, 5-(chloromethyl)-
    • 5-(Chloromethyl)-3-isoxazolecarbonylchloride
    • 3-Isoxazolecarbonyl chloride, 5-(chloromethyl)- (9CI)
    • 5-(chloromethyl)-1,2-oxazole-3-carbonyl chloride
    • 5-chloromethylisoxazole-3-carboxylic acid chloride
    • SCHEMBL3066466
    • DTXSID60514774
    • 80173-68-8
    • 5-Chloromethylisoxazole-3-carbonyl chloride
    • HYFPPIFPJXGAJN-UHFFFAOYSA-N
    • Inchi: 1S/C5H3Cl2NO2/c6-2-3-1-4(5(7)9)8-10-3/h1H,2H2
    • InChI Key: HYFPPIFPJXGAJN-UHFFFAOYSA-N
    • SMILES: ClCC1=CC(C(=O)Cl)=NO1

Computed Properties

  • Exact Mass: 178.9540837g/mol
  • Monoisotopic Mass: 178.9540837g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.1Ų
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